Cas no 161005-84-1 ((3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1))

• Product Name: (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1)
• CAS No: 161005-84-1
• MF: C₁₉H₂₄NO₅PS
• MW: 409.436325073242
• CID: 109647
• PubChem ID: 44136578
• Update Time: 2025-05-25

(3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine phosphate
• (S)-N,N-DIMETHYL-[3-(2-THIENYL)-3-(1-NAPHTHYLOXY)PROPYL]AMINE--PHOSPHORIC ACID (1:1)
• (3S)-N,N-dimethyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine,phosphoric acid
• GFEYKTAAWOBOON-FERBBOLQSA-N
• (S)-N,N-Dimethyl-gamma-(1-naphthalenyloxy)-2-thiophenepropanamine phosphate
• (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1)
• GS-0937
• (S)-N,N-Dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-aminephosphate
• AKOS015999666
• DTXSID40657618
• dimethyl[(3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propyl]amine; phosphoric acid
• 161005-84-1
• A852299
• Not available;(S)-N,N-Dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine phosphate
• SCHEMBL1535335
• Phosphoric acid--(3S)-N,N-dimethyl-3-[(naphthalen-1-yl)oxy]-3-(thiophen-2-yl)propan-1-amine (1/1)
• (3S)-N,N-dimethyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine;phosphoric acid
• G90586

• MDL： MFCD08458281
• Inchi： 1S/C19H21NOS.H3O4P/c1-20(2)13-12-18(19-11-6-14-22-19)21-17-10-5-8-15-7-3-4-9-16(15)17;1-5(2,3)4/h3-11,14,18H,12-13H2,1-2H3;(H3,1,2,3,4)/t18-;/m0./s1
• InChI Key： GFEYKTAAWOBOON-FERBBOLQSA-N
• SMILES： S1C=CC=C1[C@H](CCN(C)C)OC1=CC=CC2C=CC=CC1=2.P(=O)(O)(O)O

Computed Properties

• Exact Mass: 409.11100
• Monoisotopic Mass: 409.11128104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 128.28000
• LogP: 4.04450

(3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1) Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1)

(3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1) and CAS No. 161005-84-1: A Comprehensive Overview

The compound with the CAS number 161005-84-1 and the product name (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The detailed exploration of this molecule not only highlights its chemical properties but also delves into its biological significance and the latest research findings that underscore its importance.

At the core of understanding this compound lies its intricate molecular architecture. The presence of a chiral center at the (3S) position contributes to its stereochemical diversity, which is a critical factor in determining its pharmacological activity. The combination of a naphthyl group and a thiophene ring in the side chains enhances its binding affinity to biological targets, making it a promising candidate for drug development. The phosphate moiety further modulates its solubility and stability, facilitating its use in various formulations.

Recent studies have highlighted the compound's potential in addressing complex diseases by targeting specific enzymatic pathways. For instance, research has demonstrated that derivatives of this molecule exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress, which are key mechanisms in conditions such as arthritis and neurodegenerative disorders. The naphthyl and thiophene groups are particularly noteworthy, as they have been shown to interact with receptors and enzymes in a manner that promotes therapeutic efficacy.

The synthesis of (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis, have been employed to achieve the desired stereochemistry at the chiral center. These techniques not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards.

In terms of pharmacokinetics, the compound exhibits favorable properties that make it suitable for clinical applications. Its moderate molecular weight and lipophilicity allow for efficient absorption and distribution throughout the body, while the phosphate group enhances its metabolic stability. Preliminary pharmacokinetic studies indicate that the compound has a reasonable half-life, which would be advantageous for therapeutic dosing regimens.

The biological activity of this compound has been extensively studied in vitro and in vivo. Research has shown that it interacts with various targets, including kinases and G protein-coupled receptors, which are implicated in a wide range of diseases. The ability of (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1) to modulate these pathways suggests its potential as a lead compound for further drug development.

One of the most compelling aspects of this compound is its versatility in drug design. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to target different diseases or enhance its efficacy. This flexibility underscores the importance of having foundational compounds like this one, which can serve as starting points for innovative drug discovery programs.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how it interacts with biological targets at the atomic level. These predictions have guided experimental efforts and have helped to optimize its structure for improved therapeutic effects.

Future research directions include exploring new synthetic routes to improve scalability and cost-effectiveness, as well as conducting more extensive clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between academia and industry are essential to translate these promising findings into tangible therapeutic benefits.

In conclusion, (3S)-N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-1-propanamine phosphate (1:1), identified by CAS number 161005-84-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of medicine.